(E)-N-carbamoyl-2-(2-((4-ethoxyphenyl)imino)-4-oxothiazolidin-5-yl)acetamide

• IUPAC Name: N-carbamoyl-2-[2-(4-ethoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-yl]acetamide
• InChI: InChI=1S/C14H16N4O4S/c1-2-22-9-5-3-8(4-6-9)16-14-18-12(20)10(23-14)7-11(19)17-13(15)21/h3-6,10H,2,7H2,1H3,(H,16,18,20)(H3,15,17,19,21)
• InChI Key: JVGCJURWVUVSJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2NC(=O)C(S2)CC(=O)NC(=O)N
• Molecular Formula: C14H16N4O4S
• Molecular Weight: 336.37 g/mol

Description

“(E)-N-carbamoyl-2-(2-((4-ethoxyphenyl)imino)-4-oxothiazolidin-5-yl)acetamide” is a chemical compound. It is also known as "N-(4-ETHOXYPHENYL)-2-(2-IMINO-4-OXO-1,3-THIAZOLIDIN-5-YL)ACETAMIDE".

Scientific Research Applications

Carcinogenicity Studies

The compound's analogues, such as N-(5-phenylthiophen-2-yl)acetamide, have been synthesized and evaluated for potential carcinogenicity. These studies employed in vitro assays like the Salmonella reverse-mutation assay and the cell-transformation assay to predict potential carcinogenicity. However, the actual in vivo carcinogenic potential remains uncertain. These studies contribute significantly to the understanding of structural analogues' biological behavior and potential risks, aiding in environmental and pharmaceutical safety assessments (Ashby et al., 1978).

Environmental Impact and Degradation Studies

Research on compounds similar to (E)-N-carbamoyl-2-(2-((4-ethoxyphenyl)imino)-4-oxothiazolidin-5-yl)acetamide, like acetaminophen (ACT), focuses on their environmental impact, degradation pathways, and by-products. Advanced Oxidation Processes (AOPs) are studied extensively for treating such compounds in water, highlighting the kinetics, mechanisms, and biotoxicity of the by-products. This research is crucial for environmental safety and developing effective waste treatment methods (Qutob et al., 2022).

Pharmacological and Therapeutic Potential

The 1,3-thiazolidin-4-one nucleus, a core structure in compounds like this compound, and its analogues have demonstrated significant pharmacological importance. These compounds are present in various pharmaceuticals and show potential activities against different diseases. Studies encompass the synthesis, structural representations, and biological properties, highlighting the therapeutic potential and future in medicinal chemistry (Jonas da Silva Santos et al., 2018).

Environmental Protection and Removal Techniques

Analyses of environmental protection strategies focus on the adsorptive elimination of related compounds like acetaminophen from water. These comprehensive reviews discuss recent progress, findings, and future perspectives in removing such pollutants from the water, ensuring environmental safety and sustainability (Igwegbe et al., 2021).

Mechanism of Action

Target of action

The compound contains a thiazole ring, which is a common structure in many biologically active compounds . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of action

The mode of action of thiazole derivatives can vary greatly depending on their specific structures and targets. Some thiazole derivatives act as enzyme inhibitors, while others might interact with specific receptors or other cellular components